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Sarolaner Efficacy & Dose Optimization

The table below summarizes foundational data on sarolaner's efficacy against various tick species, which is

crucial for dose interval justification [1].

Sarolaner )
) ) Efficacy Over o
Tick Species Dose Time Key Findings
(mglkg)
Multiple Species (D. 1.25 >99.7% Lower dose provided excellent 4-week
reticulatus, R. efficacy control for these species.
sanguineus) [1] through Day
28
Ixodes scapularis 0.625 >95% Most susceptible species tested.
(deer tick) [1] efficacy
through Day
43
Dermacentor 1.25 96.2% Provided effective control for over a month.
variabilis (American efficacy at
dog tick) [1] Day 35
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Sarolaner .
) ) Efficacy Over o
Tick Species Dose Time Key Findings
(mglkg)
Amblyomma 1.25 88.5% Lower efficacy highlighted this genus as less
americanum (lone efficacy at susceptible.
star tick) [1] Day 28
Amblyomma 2.0 >93% control The 2 mg/kg dose was selected as the
maculatum (Gulf for 5 weeks commercial dose for a minimum 1-month
Coast tick) [1] control of all ticks, including the more

resistant Amblyomma species.

Speed of Kill Against Key Ticks

Speed of kill is a critical factor in preventing pathogen transmission. The following table compares

sarolaner's performance against other common isoxazolines for the challenging Amblyomma americanum

[2].

Product (Active Efficacy at 24h Efficacy at 24h
uct (Activ 1o oy Sustained Speed of Kill

Ingredient) on Day 21 on Day 28

Lotilaner 97.4% 92.3% Rapid speed of kill (=90% at 24h) was
sustained over the monthly dosing period
[2].

Sarolaner (in 13.6% 4.9% Speed of kill declined significantly over the

Simparica Trio) dosing interval [2].

Afoxolaner 14.9% 0.0% Speed of kill declined significantly over the

dosing interval [2].

Experimental Protocol for Evaluating Acaricides
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For researchers designing studies to evaluate sarolaner or comparable acaricides, the following workflow
outlines a standardized methodology based on World Association for the Advancement of Veterinary

Parasitology (WAAVP) guidelines [3] [4].

Start: Study Design

A/

(Animal Selection & Allocatiora

=

Pre-treatment Phase

Treatment & Infestation

Post-treatment Assessment

Data Analysis
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FAQ for Technical Support

Q1: What is the recommended minimum dose and dosing interval for sarolaner in dogs, and what is
the evidence? The recommended minimum dose is 2 mg/kg administered once monthly [5] [1]. This dose
was established in dose-determination studies, which showed that while 1.25 mg/kg was effective against
many species, its efficacy against the more resistant Amblyomma maculatum fell below 90% by Day 28. The

2 mg/kg dose maintained >93% control of A. maculatum for 35 days, supporting a monthly interval [1].

Q2: Why might sarolaner appear less effective against Amblyomma americanum (lone star tick) in
some studies? Amblyomma species, including A. americanum, have been consistently identified as the least
susceptible ticks to isoxazolines like sarolaner [2] [1]. This inherent reduced sensitivity is a recognized
challenge. Furthermore, recent comparative studies show that while sarolaner's initial speed of kill is rapid,
it can decline significantly against weekly re-infestations of A. americanum over a monthly period,

especially when compared to lotilaner which maintained a rapid speed of kill [2].

Q3: What is the molecular basis for sarolaner's insecticidal activity? Sarolaner is a GABA- and
glutamate-gated chloride channel inhibitor from the isoxazoline class [5] [6]. It selectively binds to these
channels in the neuromuscular junctions of insects and acarines, causing hyperexcitation, paralysis, and
death [5]. The biologically active S-enantiomer of sarolaner has higher binding affinity for the
Ctenocephalides felis RDL receptor than the R-enantiomer, primarily due to key interactions with residues

like I1e256 and Phe326 [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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